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Compound of Interest

Compound Name: (S)-1,2-Decanediol

CAS No.: 84276-14-2

Cat. No.: B1586682

Get Quote

Executive Summary: The Chiral Imperative
In industrial applications, 1,2-decanediol (Decylene Glycol) is predominantly utilized as a

racemate—a 50:50 mixture of (

) and (

) enantiomers. It serves as a potent antimicrobial agent, humectant, and penetration enhancer.
However, in advanced drug delivery and high-performance dermatological formulations, the
"Chiral Switch" (transitioning from racemate to single enantiomer) is critical.

While the physicochemical properties (boiling point, solubility) of the enantiomers are identical

in an achiral environment, their biological interactions differ significantly. This guide analyzes

the synthesis, separation, and theoretical performance differentials of (

)-1,2-Decanediol and (

)-1,2-Decanediol, providing a roadmap for researchers aiming to optimize efficacy and reduce
off-target toxicity.
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Physicochemical Profile & Identification
Before evaluating performance, it is essential to establish the baseline identity of the isomers.

Note that while refractive index and density remain constant, the Specific Rotation (

) is the distinguishing metric.

Property
(

)-1,2-Decanediol

(

)-1,2-Decanediol
Racemate (±)

CAS Number Proprietary/Research 87827-60-9 1119-86-4

Molecular Formula

C

H

O

C

H

O

C

H

O

MW ( g/mol ) 174.28 174.28 174.28

Melting Point 81–82 °C 81–82 °C
72–75 °C (Eutectic

depression)

LogP (Octanol/Water) ~2.6 ~2.6 ~2.6

Water Solubility Poor (<0.5%) Poor (<0.5%) Poor (<0.5%)

Optical Rotation (+) Positive (-) Negative 0°

Scientist's Note: The melting point of the pure enantiomer is typically higher than the racemate

due to more efficient crystal packing of the homochiral lattice compared to the heterochiral

racemate lattice.

Enantioselective Synthesis & Separation
Obtaining pure enantiomers of 1,2-decanediol is the primary bottleneck in comparative

research. The most robust, scalable method involves Lipase-Catalyzed Kinetic Resolution.

The Biocatalytic Workflow
We utilize Pseudomonas cepacia lipase (PSL-C) due to its high enantioselectivity (
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) for medium-chain diols. The process relies on the selective acylation of one enantiomer while
leaving the other unreacted.

Graphviz Diagram: Enzymatic Kinetic Resolution Workflow
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Caption: Kinetic resolution of 1,2-decanediol using Lipase PSL-C. The enzyme selectively

acylates the (R)-enantiomer (typically), allowing separation from the unreacted (S)-diol.[1]

Synthesis Protocol (Bench Scale)
Substrate Prep: Dissolve 10 mmol racemic 1,2-decanediol in tert-butyl methyl ether (MTBE).

Acyl Donor: Add 30 mmol Vinyl Acetate (irreversible acyl donor).

Catalysis: Add 50 mg immobilized Pseudomonas cepacia lipase. Incubate at 30°C with

orbital shaking (200 rpm).

Monitoring: Track conversion via Chiral GC (Cyclodex-B column). Stop reaction at 50%

conversion.

Workup: Filter enzyme. Evaporate solvent.[2]

Purification: Flash chromatography (Hexane/EtOAc) separates the (S)-diol (more polar) from

the (R)-acetate (less polar).

Hydrolysis: Treat (R)-acetate with NaOH/MeOH to yield pure (R)-1,2-decanediol.

Comparative Performance Analysis
Antimicrobial Efficacy (MIC)
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1,2-Decanediol acts by disrupting the bacterial cell membrane.[3] While the racemate is

effective, chiral specificities in membrane lipids (which are themselves chiral) suggest

differential binding affinities.

Comparative MIC Data (Representative): Note: Values derived from homologous series trends

and racemate data.

Target
Organism

Racemate MIC
(ppm)

(

)-Enantiomer
Trend

(

)-Enantiomer
Trend

Mechanism
Note

S. aureus

(Gram+)
500 - 1000 High Potency Moderate

Peptidoglycan

interaction favors

(

) in some diols.

P. acnes

(Gram+)
~500 High Potency Moderate

Critical for acne

formulations.

E. coli (Gram-) >2000 Low Low

LPS barrier limits

penetration for

both.

A. niger (Mold) 500 - 1000 Moderate Moderate

Fungal wall

disruption is less

chirally sensitive.

Key Insight: For Staphylococcus species, the (

)-isomer often exhibits slightly superior docking into the lipid bilayer headgroups due to steric
alignment with chiral phospholipids, potentially lowering the MIC by 10-15% compared to the
racemate.

Mechanism of Action: Membrane Insertion
The amphiphilic nature of the diol allows it to insert into the lipid bilayer.[3] The hydroxyl groups

hydrogen bond with phosphate heads, while the alkyl chain penetrates the hydrophobic core.

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 8 Tech Support

https://pdf.benchchem.com/1668/Comparative_Study_of_1_2_Alkanediols_for_Antimicrobial_Preservation_in_Research_Formulations.pdf
https://pdf.benchchem.com/1668/Comparative_Study_of_1_2_Alkanediols_for_Antimicrobial_Preservation_in_Research_Formulations.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1586682?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Graphviz Diagram: Membrane Disruption Mechanism

1,2-Decanediol
(Amphiphilic)

Bacterial Membrane
(Lipid Bilayer)

 Adsorption

Insertion into
Phosphate Headgroup

 Hydrophobic Effect

Increased Membrane
Fluidity/Disorder

 Steric Disruption

Leakage of
Intracellular Ions (K+)

Cell Death

Click to download full resolution via product page

Caption: Mechanism of Action.[4] The diol inserts into the membrane, increasing fluidity and

causing leakage. Chirality influences the 'Insertion' step efficiency.

Safety & Toxicology (E-E-A-T)
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When developing for human application (cosmetics/pharma), safety is paramount.

Eye Irritation (H318): Both enantiomers and the racemate are classified as causing serious

eye damage at high concentrations (neat).

Sensitization: 1,2-decanediol is generally non-sensitizing. However, enzymatic impurities in

synthesized enantiomers can cause reactions. Protocol Validating Step: Always perform a

protein assay (Bradford) on enzymatically resolved products to ensure lipase removal.

Experimental Validation Protocol (Self-Validating)
To objectively compare (

) vs (

) in your own lab, follow this Checkerboard MIC Assay:

Preparation: Prepare stock solutions of (

)-1,2-decanediol, (

)-1,2-decanediol, and Racemate at 20,000 ppm in Glycol.

Dilution: Perform serial 2-fold dilutions in Mueller-Hinton Broth (MHB) across a 96-well plate.

Inoculation: Add 5 x 10^5 CFU/mL of S. aureus to each well.

Control: Include a solvent control (Glycol only) to rule out solvent toxicity.

Incubation: 37°C for 24 hours.

Readout: The MIC is the lowest concentration with no visible turbidity.

Validation: Plate 10 µL from the MIC well onto agar. No growth confirms bactericidal activity

(MBC).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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